Cas no 1267204-44-3 (2-Methyl-6-(1-piperazinyl)Benzoxazole)

• Product Name: 2-Methyl-6-(1-piperazinyl)Benzoxazole
• CAS No: 1267204-44-3
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 2105406
• Update Time: 2023-08-03

2-Methyl-6-(1-piperazinyl)Benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(1-piperazinyl)Benzoxazole
• 2-Methyl-6-(1-piperazinyl)Benzoxazole

• Inchi： 1S/C12H15N3O/c1-9-14-11-3-2-10(8-12(11)16-9)15-6-4-13-5-7-15/h2-3,8,13H,4-7H2,1H3
• InChI Key： HNXUQRBRBVCMMH-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2=CC=C(C=C12)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Topological Polar Surface Area: 41.3